Cas no 32658-60-9 (N-(4-chloro-2,6-dinitrophenyl)-4-methylbenzenesulfonamide)

• Product Name: N-(4-chloro-2,6-dinitrophenyl)-4-methylbenzenesulfonamide
• CAS No: 32658-60-9
• MF: C₁₃H₁₀ClN₃O₆S
• MW: 371.753000736237
• CID: 917149
• PubChem ID: 101404
• Update Time: 2025-04-19

N-(4-chloro-2,6-dinitrophenyl)-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2,6-dinitrophenyl)-4-methylbenzenesulfonamide
• AC1L2QRJ
• AC1Q5ABA
• AR-1J9017
• Benzenesulfonamide, N-(4-chloro-2,6-dinitrophenyl)-4-methyl-
• CTK1C4823
• NSC509703
• p-Toluenesulfonanilide,6'-dinitro-
• UNII-3BZM7NQ7C2
• SCHEMBL7587537
• Benzenesulfonamide,6-dinitrophenyl)-4-methyl-
• p-Toluenesulfonanilide, 4'-chloro-2',6'-dinitro-
• NSC-509703
• DB-265769
• NSC 509703
• 3BZM7NQ7C2
• FZUBVTCCUIBIGL-UHFFFAOYSA-N
• 32658-60-9
• DTXSID1067706

• Inchi： 1S/C13H10ClN3O6S/c1-8-2-4-10(5-3-8)24(22,23)15-13-11(16(18)19)6-9(14)7-12(13)17(20)21/h2-7,15H,1H3
• InChI Key： FZUBVTCCUIBIGL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)[N+](=O)[O-])NS(C1C=CC(C)=CC=1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 370.998
• Monoisotopic Mass: 370.9978839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 132.45